Cas no 5852-92-6 (Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1,2-dimethyl-, hydrochloride (1:1))

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1,2-dimethyl-, hydrochloride (1:1)
• CAS No: 5852-92-6
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 384984
• PubChem ID: 2752346
• Update Time: 2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1,2-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1,2-dimethyl-, hydrochloride (1:1)
• 1,2-DIMETHYL-6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
• Carnegine hydrochloride
• NULL
• (+-)-6,7-dimethoxy-1,2-dimethyl-1,2,3,4-tetrahydro-isoquinoline,hydrochloride
• 1,2-Dimethyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolineHCl
• 3-(4-CHLOROPHENYL)IMINO-1-(1-PIPERIDYLMETHYL)INDOL-2-ONE
• 6,7-Dimethoxy-1,2-dimethyl-1,2,3,4-tetrahydro-isochinolin,Hydrochlorid
• CARNEGINE HCL
• 5852-92-6
• UNII-V677TLE007
• (+/-)-Carnegine hydrochloride
• NSC 36664
• 6,7-dimethoxy-1,2-dimethyl-3,4-dihydro-1H-isoquinoline;hydrochloride
• APATITETTCP,MONOCLINIC
• AKOS004902021
• FT-0676090
• 6,7-Dimethoxy-1,2-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• V677TLE007
• NSC-36664
• Isoquinoline, 1,2,3,4-tetrahydro-6,7-dimethoxy-1,2-dimethyl-, hydrochloride (1:1)
• 6,7-Dimethoxy-1,2-dimethyl-1,2,3,4-tetrahydroisoquinolinehydrochloride
• Q27291583
• Carnegine, hydrochloride
• 6266-98-4
• NSC36664
• N-Methylsalsodine

• MDL： MFCD00035272
• Inchi： 1S/C13H19NO2.ClH/c1-9-11-8-13(16-4)12(15-3)7-10(11)5-6-14(9)2;/h7-9H,5-6H2,1-4H3;1H
• InChI Key： LARXMHOYLNCTFD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2CCN(C)C(C)C=2C=1)OC

Computed Properties

• Exact Mass: 257.11800
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.7

Experimental Properties

• Color/Form: White or yellow crystals
• Melting Point: 210-215 °C
• PSA: 21.70000
• LogP: 2.99260
• Solubility: dissolve in water

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1,2-dimethyl-, hydrochloride (1:1) Security Information

• Hazard Category Code： 34
• Safety Instruction： S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines